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Compound of Interest

Compound Name: Sulfur tetrachloride

Cat. No.: B084817

For researchers, scientists, and professionals in drug development, the safe handling of
reactive chemicals is paramount. This guide provides essential, immediate safety and logistical
information for working with sulfur tetrachloride (SCls), a highly corrosive and toxic inorganic
compound.[1] By adhering to these procedures, you can mitigate risks and ensure a safe
laboratory environment.

Immediate Safety and Handling

Sulfur tetrachloride is a pale yellow, pungent liquid that is highly volatile.[1] It is crucial to
handle this chemical with extreme caution due to its corrosive nature, which can cause severe
skin burns and eye damage.[2][3] Inhalation of its vapors can be fatal.[4]

Engineering Controls: Always work with sulfur tetrachloride in a well-ventilated area,
preferably within a certified chemical fume hood.[4][5] Ensure that eyewash stations and safety
showers are readily accessible and in close proximity to the workstation.[5]

Storage: Store sulfur tetrachloride in a cool, dry, and well-ventilated place, away from ignition
sources, oxidizing agents, and moisture.[1] Keep containers tightly closed in a designated
corrosives area.[5] It is critical to prevent contact with water, as it reacts violently to liberate
toxic gases.[4][5]

Personal Protective Equipment (PPE)

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b084817?utm_src=pdf-interest
https://www.benchchem.com/product/b084817?utm_src=pdf-body
https://www.chembk.com/en/chem/sulphur%20tetrachloride
https://www.benchchem.com/product/b084817?utm_src=pdf-body
https://www.chembk.com/en/chem/sulphur%20tetrachloride
https://www.guidechem.com/msds/13451-08-6.html
https://pubchem.ncbi.nlm.nih.gov/compound/Sulfur-tetrachloride
https://www.sigmaaldrich.cn/CN/en/sds/sial/157767
https://www.benchchem.com/product/b084817?utm_src=pdf-body
https://www.sigmaaldrich.cn/CN/en/sds/sial/157767
https://www.fishersci.com/store/msds?partNumber=AC169450010&productDescription=SULFURYL+CHLORIDE%2C+98.5%25+1KG&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC169450010&productDescription=SULFURYL+CHLORIDE%2C+98.5%25+1KG&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b084817?utm_src=pdf-body
https://www.chembk.com/en/chem/sulphur%20tetrachloride
https://www.fishersci.com/store/msds?partNumber=AC169450010&productDescription=SULFURYL+CHLORIDE%2C+98.5%25+1KG&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.cn/CN/en/sds/sial/157767
https://www.fishersci.com/store/msds?partNumber=AC169450010&productDescription=SULFURYL+CHLORIDE%2C+98.5%25+1KG&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084817?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

A multi-layered approach to PPE is mandatory when handling sulfur tetrachloride. The

following table summarizes the required equipment.

PPE Category

Specification

Rationale

Eye and Face

Tight-sealing safety goggles
and a face shield.[5]

Protects against splashes and
vapors that can cause severe

eye damage.

Chemical-resistant gloves

(e.g., Butyl, Neoprene). Always

Prevents skin contact which

Hand
consult the manufacturer's can lead to severe burns.[2]
resistance guide.
A chemical-resistant apron or Protects against splashes and
Body suit, worn over a lab coat. contamination of personal

Ensure complete coverage.

clothing.[2]

Respiratory

A full-facepiece respirator with
appropriate cartridges for acid
gases and vapors is necessary
if not working in a fume hood
or if exposure limits may be

exceeded.[5]

Protects against inhalation of

toxic and corrosive vapors.[4]

Emergency Procedures

In the event of an exposure or spill, immediate and correct action is critical.
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Emergency Scenario First Aid and Response Protocol

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, also under the eyelids.

Seek immediate medical attention.[2][5]

Take off immediately all contaminated clothing.
Skin Contact Rinse skin with water or shower. Call a

physician immediately.[2][4]

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation o o ] ) )
artificial respiration. Seek immediate medical

attention.[2][5]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . - .
unconscious person. Call a physician or poison

control center immediately.[2][5]

Evacuate the area. Wear appropriate PPE,
including respiratory protection. Contain the spill
Spil with inert absorbent material (e.g., sand, dry
earth). Do not use water.[5] Collect the
absorbed material into a suitable, closed

container for disposal.[2]

Spill Response Workflow

The following diagram outlines the logical steps for responding to a sulfur tetrachloride spill.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.guidechem.com/msds/13451-08-6.html
https://www.fishersci.com/store/msds?partNumber=AC169450010&productDescription=SULFURYL+CHLORIDE%2C+98.5%25+1KG&vendorId=VN00032119&countryCode=US&language=en
https://www.guidechem.com/msds/13451-08-6.html
https://www.sigmaaldrich.cn/CN/en/sds/sial/157767
https://www.guidechem.com/msds/13451-08-6.html
https://www.fishersci.com/store/msds?partNumber=AC169450010&productDescription=SULFURYL+CHLORIDE%2C+98.5%25+1KG&vendorId=VN00032119&countryCode=US&language=en
https://www.guidechem.com/msds/13451-08-6.html
https://www.fishersci.com/store/msds?partNumber=AC169450010&productDescription=SULFURYL+CHLORIDE%2C+98.5%25+1KG&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC169450010&productDescription=SULFURYL+CHLORIDE%2C+98.5%25+1KG&vendorId=VN00032119&countryCode=US&language=en
https://www.guidechem.com/msds/13451-08-6.html
https://www.benchchem.com/product/b084817?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084817?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Safety Operating Guide

Check Availability & Pricing

Spill Detected

Evacuate Immediate Area

Alert Others & Call for Help

Don Appropriate PPE
(Full-face respirator, chemical suit, gloves)

Contain the Spill
(Use inert absorbent material)

Collect Absorbed Material

(Into a labeled, sealed container)

Decontaminate the Area

Properly Dispose of Waste

Restock Spill Kit & Review Incident

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b084817?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084817?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b084817?utm_src=pdf-custom-synthesis
https://www.chembk.com/en/chem/sulphur%20tetrachloride
https://www.guidechem.com/msds/13451-08-6.html
https://pubchem.ncbi.nlm.nih.gov/compound/Sulfur-tetrachloride
https://www.sigmaaldrich.cn/CN/en/sds/sial/157767
https://www.fishersci.com/store/msds?partNumber=AC169450010&productDescription=SULFURYL+CHLORIDE%2C+98.5%25+1KG&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b084817#personal-protective-equipment-for-handling-sulfur-tetrachloride
https://www.benchchem.com/product/b084817#personal-protective-equipment-for-handling-sulfur-tetrachloride
https://www.benchchem.com/product/b084817#personal-protective-equipment-for-handling-sulfur-tetrachloride
https://www.benchchem.com/product/b084817#personal-protective-equipment-for-handling-sulfur-tetrachloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b084817?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084817?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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